![molecular formula C17H14N2O3 B8777584 Ethyl 4-[(4-cyanobenzoyl)amino]benzoate](/img/structure/B8777584.png)
Ethyl 4-[(4-cyanobenzoyl)amino]benzoate
Cat. No. B8777584
M. Wt: 294.30 g/mol
InChI Key: NUKZUZWKYZWUIW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07696231B2
Procedure details
To a solution of methyl 4-aminobenzoate (500 mg, 3.31 mmol) in anhydrous pyridine (10 mL) was added dropwise 4-cyanobenzoyl chloride (660 mg) at 0° C. After 5 min the temperature was allowed to warm up to rt. After 90 min aminomethyl resin (Polymers Laboratories PL-AMS, 1.93 mmol/g, 720 mg) was added and the resulting mixture was stirred overnight at rt. After filtration and rinsing the resin, water (125 mL) was added to the filtrate and a white solid precipated out. Filtration and washing with water gave a solid which was dried under vacuo at 60° C. overnight. The title compound (854 mg) was obtained as a pale yellow solid (92%) in 95.2% purity by HPLC (MaxPlot detection between 230 and 400 nm).
Name
Identifiers
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REACTION_CXSMILES
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[NH2:1][C:2]1[CH:11]=[CH:10][C:5]([C:6]([O:8][CH3:9])=[O:7])=[CH:4][CH:3]=1.[C:12]([C:14]1[CH:22]=[CH:21][C:17]([C:18](Cl)=[O:19])=[CH:16][CH:15]=1)#[N:13].N1C=CC=C[CH:24]=1>>[C:12]([C:14]1[CH:22]=[CH:21][C:17]([C:18]([NH:1][C:2]2[CH:3]=[CH:4][C:5]([C:6]([O:8][CH2:9][CH3:24])=[O:7])=[CH:10][CH:11]=2)=[O:19])=[CH:16][CH:15]=1)#[N:13]
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Inputs
Step One
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Name
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|
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Quantity
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500 mg
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Type
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reactant
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Smiles
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NC1=CC=C(C(=O)OC)C=C1
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Name
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Quantity
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660 mg
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Type
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reactant
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Smiles
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C(#N)C1=CC=C(C(=O)Cl)C=C1
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Name
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Quantity
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10 mL
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Type
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reactant
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Smiles
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N1=CC=CC=C1
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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the resulting mixture was stirred overnight at rt
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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Details
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After 90 min aminomethyl resin (Polymers Laboratories PL-AMS, 1.93 mmol/g, 720 mg) was added
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Duration
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90 min
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FILTRATION
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Type
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FILTRATION
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Details
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After filtration
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WASH
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Type
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WASH
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Details
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rinsing the resin, water (125 mL)
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ADDITION
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Type
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ADDITION
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Details
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was added to the filtrate
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FILTRATION
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Type
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FILTRATION
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Details
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Filtration
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WASH
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Type
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WASH
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Details
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washing with water
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CUSTOM
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Type
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CUSTOM
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Details
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gave a solid which
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CUSTOM
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Type
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CUSTOM
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Details
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was dried under vacuo at 60° C. overnight
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Duration
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8 (± 8) h
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Outcomes
Product
Details
Reaction Time |
5 min |
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Name
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Type
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product
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Smiles
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C(#N)C1=CC=C(C(=O)NC2=CC=C(C(=O)OCC)C=C2)C=C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 854 mg |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
